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Compound of Interest

Compound Name: Dioctadecylamine

Cat. No.: B092211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dioctadecylamine (DODA), a secondary amine with two C18 alkyl chains, is a cationic

surfactant with significant potential in the formulation of stable emulsions, particularly for

applications in drug delivery and material science. Its long hydrophobic chains and cationic

head group impart unique properties that influence emulsion formation, stability, and interaction

with biological systems. These application notes provide a comprehensive overview of the use

of DODA as a surfactant, including its physicochemical properties, protocols for emulsion

preparation and characterization, and its application in drug delivery.

Physicochemical Properties of Dioctadecylamine
Understanding the fundamental properties of DODA is crucial for its effective application as a

surfactant. While specific experimental data for some surfactant properties of DODA are not

readily available in the literature, estimations can be made based on its long-chain alkylamine

structure.

Table 1: Physicochemical Properties of Dioctadecylamine (DODA)
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Property Value Source/Note

Molecular Formula C₃₆H₇₅N --INVALID-LINK--

Molecular Weight 521.99 g/mol --INVALID-LINK--

Appearance White to off-white solid/powder --INVALID-LINK--

Melting Point 71-73 °C --INVALID-LINK--

Solubility

Insoluble in water; soluble in

organic solvents like

chloroform.

--INVALID-LINK--

Critical Micelle Concentration

(CMC)

Estimated to be in the low

micromolar (µM) range.

Based on data for long-chain

alkylamines. The CMC of long-

chain surfactants decreases

significantly with increasing

alkyl chain length.

Surface Tension Reduction

Expected to significantly

reduce the surface tension of

water.

A common characteristic of

surfactants.

pKa ~10.6

As a secondary amine, DODA

is basic and will be protonated

at physiological pH.

Application in Emulsion Formulation
DODA's amphiphilic nature, with its two long hydrophobic tails and a hydrophilic amine

headgroup, makes it an effective emulsifying agent, particularly for oil-in-water (o/w) emulsions.

The cationic charge of the protonated amine group provides electrostatic stabilization to the

emulsion droplets, preventing coalescence.

General Workflow for Emulsion Preparation
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Preparation of Phases

Emulsification Characterization

Prepare Oil Phase
(e.g., Oil + Oil-soluble components)

Combine Phases

Prepare Aqueous Phase
(e.g., Water + DODA + Water-soluble components)

High-Shear Homogenization
(e.g., sonication, microfluidization)

Analyze Emulsion Properties
(Particle Size, Zeta Potential, Stability)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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